Cas no 1876802-18-4 (2-amino-3-(3-tert-butyl-1H-1,2,4-triazol-1-yl)-2-methylpropanamide)

• Product Name: 2-amino-3-(3-tert-butyl-1H-1,2,4-triazol-1-yl)-2-methylpropanamide
• CAS No: 1876802-18-4
• MF: C₁₀H₁₉N₅O
• MW: 225.290761232376
• CID: 6204996
• PubChem ID: 165948136
• Update Time: 2025-06-22

2-amino-3-(3-tert-butyl-1H-1,2,4-triazol-1-yl)-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(3-tert-butyl-1H-1,2,4-triazol-1-yl)-2-methylpropanamide
• EN300-1140189
• 1876802-18-4

• Inchi： 1S/C10H19N5O/c1-9(2,3)8-13-6-15(14-8)5-10(4,12)7(11)16/h6H,5,12H2,1-4H3,(H2,11,16)
• InChI Key： CPSIUOUXOKBNNM-UHFFFAOYSA-N
• SMILES： O=C(C(C)(CN1C=NC(C(C)(C)C)=N1)N)N

Computed Properties

• Exact Mass: 225.15896025g/mol
• Monoisotopic Mass: 225.15896025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 99.8Ų

Additional information on 2-amino-3-(3-tert-butyl-1H-1,2,4-triazol-1-yl)-2-methylpropanamide

2-amino-3-(3-tert-butyl-1H-1,2,4-triazol-1-yl)-2-methylpropanamide: A Comprehensive Overview

The compound with CAS No. 1876802-18-4, commonly referred to as 2-amino-3-(3-tert-butyl-1H-1,2,4-triazol-1-yl)-2-methylpropanamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure and potential applications in drug development and materials science. In this article, we will delve into its structural characteristics, synthesis methods, biological activities, and the latest research findings that highlight its significance in contemporary scientific studies.

Structure and Properties: The molecule features a triazole ring, a five-membered heterocyclic structure containing two nitrogen atoms and one sulfur atom. The triazole ring is further substituted with a tert-butyl group at the 3-position, which imparts steric bulk and enhances stability. The propanamide moiety attached to the triazole ring introduces additional functional groups that can participate in hydrogen bonding and other non-covalent interactions. These structural features make the compound highly versatile and amenable to various chemical modifications.

Synthesis: The synthesis of 2-amino-3-(3-tert-butyl-1H-1,2,4-triazol-1-yl)-2-methylpropanamide typically involves a multi-step process that combines nucleophilic substitution and condensation reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have employed transition metal catalysts to facilitate the formation of the triazole ring under mild conditions. These improvements not only enhance yield but also reduce the environmental footprint of the synthesis process.

Biological Activity: One of the most compelling aspects of this compound is its biological activity. Studies have demonstrated that 2-amino-3-(3-tert-butyl-1H-1,2,4-triazol-1-yli) exhibits potent inhibitory effects on certain enzymes associated with neurodegenerative diseases. For example, it has been shown to inhibit acetylcholinesterase (AChE), an enzyme linked to Alzheimer's disease. This activity suggests potential applications in the development of therapeutic agents for cognitive disorders.

Applications in Drug Discovery: The compound's ability to modulate enzyme activity has positioned it as a valuable tool in drug discovery efforts. Researchers are exploring its potential as a lead compound for designing drugs targeting various pathological conditions. Moreover, its structural flexibility allows for further modification to optimize pharmacokinetic properties such as bioavailability and half-life.

Recent Research Findings: Recent studies have shed new light on the mechanisms underlying the biological activity of 2-amino-3-(3-tet-butyl...). Using advanced computational techniques like molecular docking and dynamics simulations, scientists have identified key interactions that contribute to its enzyme-inhibiting properties. These insights are paving the way for rational drug design strategies aimed at enhancing efficacy while minimizing off-target effects.

Toxicological Studies: Understanding the safety profile of any potential drug candidate is crucial. Toxicological studies conducted on CAS No. 1876802... have revealed that it exhibits low toxicity at therapeutic concentrations. However, further long-term studies are required to fully assess its safety profile for chronic use.

Future Directions: The future of 2-amino... lies in its continued exploration as a lead compound for drug development. Researchers are also investigating its potential applications in other areas such as agrochemicals and materials science due to its unique chemical properties.